Cas no 393513-95-6 ((R)-1-(3-chloropyridin-2-yl)-3-methylpiperazine)

(R)-1-(3-chloropyridin-2-yl)-3-methylpiperazine structure
393513-95-6 structure
Product Name:(R)-1-(3-chloropyridin-2-yl)-3-methylpiperazine
CAS No:393513-95-6
MF:C10H14ClN3
MW:211.691260814667
CID:299545
PubChem ID:11658551
Update Time:2025-04-19

(R)-1-(3-chloropyridin-2-yl)-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3-chloropyridin-2-yl)-3-methylpiperazine
    • Piperazine, 1-(3-chloro-2-pyridinyl)-3-methyl-, (3R)-
    • (3R)-1-(3-Chloropyridin-2-yl)-3-methylpiperazine
    • LogP
    • A15549
    • DTXSID10470154
    • ZIHUFGHPYQTYIP-MRVPVSSYSA-N
    • SCHEMBL232057
    • 393513-95-6
    • (R)-1-(3-Chloro-pyridin-2-yl)-3-methyl-piperazine
    • AKOS005146075
    • DB-025430
    • Inchi: 1S/C10H14ClN3/c1-8-7-14(6-5-12-8)10-9(11)3-2-4-13-10/h2-4,8,12H,5-7H2,1H3/t8-/m1/s1
    • InChI Key: ZIHUFGHPYQTYIP-MRVPVSSYSA-N
    • SMILES: ClC1=CC=CN=C1N1CCN[C@H](C)C1

Computed Properties

  • Exact Mass: 211.08782
  • Monoisotopic Mass: 211.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.157
  • Boiling Point: 335.1°Cat760mmHg
  • Flash Point: 156.5°C
  • Refractive Index: 1.541
  • PSA: 28.16
  • LogP: 1.92690

(R)-1-(3-chloropyridin-2-yl)-3-methylpiperazine Pricemore >>

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